Cas no 325978-27-6 (N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 325978-27-6
• MF: C₁₄H₁₁N₃O₂S₂
• MW: 317.386039972305
• CID: 6545629
• Update Time: 2025-10-11

N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• N-(6-acetamidobenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• N-[6-(acetylamino)-1,3-benzothiazol-2-yl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[6-(acetylamino)-2-benzothiazolyl]-

• Inchi： 1S/C14H11N3O2S2/c1-8(18)15-9-4-5-10-12(7-9)21-14(16-10)17-13(19)11-3-2-6-20-11/h2-7H,1H3,(H,15,18)(H,16,17,19)
• InChI Key： MUGFDRYLKPLRIQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=C(NC(C)=O)C=C3S2)=O)SC=CC=1

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• pka: 8.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide

N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide is a highly specialized organic compound with the CAS Registry Number 325978-27-6. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique electronic properties and potential applications in various fields such as materials science, pharmaceuticals, and electronics. The molecule consists of a benzothiazole ring system substituted with an acetamido group at position 6 and a thiophene carboxamide group at position 2. These structural features make it a versatile compound with promising applications in advanced materials and drug design.

The synthesis of N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have employed various coupling reactions, including the use of palladium catalysts, to facilitate the formation of the benzothiazole-thiophene conjugate system. The incorporation of the acetamido group at position 6 has been shown to significantly influence the electronic properties of the molecule, making it suitable for applications in optoelectronic devices.

One of the most notable applications of this compound is in the field of organic electronics. The benzothiazole-thiophene conjugate system exhibits excellent charge transport properties, making it a strong candidate for use in organic field-effect transistors (OFETs). Recent research has demonstrated that thin films of this compound exhibit high carrier mobility, which is essential for high-performance electronic devices. Additionally, its ability to form self-assembled monolayers has opened new avenues for its use in surface modification and nanotechnology.

In the pharmaceutical industry, N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have explored its role as an inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets makes it a promising candidate for anti-cancer drug development.

The physical and chemical properties of this compound have also been extensively studied. Its melting point, solubility, and thermal stability are critical factors that influence its suitability for different applications. Researchers have reported that the compound exhibits good thermal stability up to 300°C, making it suitable for high-temperature applications. Its solubility in common organic solvents also facilitates its use in solution-based processing techniques such as spin-coating and drop-casting.

From an environmental perspective, N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide has been evaluated for its biodegradability and ecotoxicity. Studies indicate that the compound exhibits low toxicity towards aquatic organisms, which is a positive attribute for its potential use in industrial applications. However, further research is needed to fully understand its environmental impact and develop sustainable methods for its production and disposal.

In conclusion, N-(6-Acetamido-1,3-Benzothiazol-2-yl)Thiophene-2-Carboxamide (CAS No: 325978-27-6) is a versatile compound with significant potential in multiple fields. Its unique structure enables diverse applications ranging from organic electronics to pharmaceuticals. As research continues to uncover new properties and functionalities of this compound, it is expected to play an increasingly important role in advancing modern technologies and therapies.